N'-[2-(allyloxy)benzylidene]-2-(2-methoxyphenoxy)acetohydrazide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[(E)-(2-prop-2-enoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C19H20N2O4/c1-3-12-24-16-9-5-4-8-15(16)13-20-21-19(22)14-25-18-11-7-6-10-17(18)23-2/h3-11,13H,1,12,14H2,2H3,(H,21,22)/b20-13+
• InChI Key: LMDKAZZOGVUZEG-DEDYPNTBSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NN=CC2=CC=CC=C2OCC=C
• Isomeric SMILES: COC1=CC=CC=C1OCC(=O)N/N=C/C2=CC=CC=C2OCC=C
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

The study and development of hydrazide compounds have garnered attention due to their diverse chemical properties and applications in various fields of chemistry and biology. Compounds similar to N'-[2-(allyloxy)benzylidene]-2-(2-methoxyphenoxy)acetohydrazide are synthesized and characterized for their potential applications in medicine, as well as for their interesting structural and chemical properties.

Synthesis Analysis

Synthesis of hydrazide derivatives generally involves the reaction of hydrazides with aldehydes or ketones to form the corresponding benzylidene hydrazides. For instance, the synthesis of benzohydrazide compounds is characterized by reactions with various reagents, leading to a diverse range of derivatives with potential biological activities (Bharty et al., 2015).

Molecular Structure Analysis

X-ray diffraction techniques, IR and NMR spectroscopy, and quantum chemical computational methods are common tools for determining the molecular structure of hydrazide compounds. These analyses provide detailed insights into the geometric and electronic structures of these molecules, as observed in studies by Inkaya et al. (2012) and others (Inkaya et al., 2012).

Chemical Reactions and Properties

Hydrazide compounds participate in various chemical reactions, forming complex structures with metals or undergoing cyclization reactions to produce heterocyclic compounds. Their chemical reactivity is often explored in the context of developing new chemotherapeutic agents or materials with unique properties.

Physical Properties Analysis

The physical properties of hydrazide derivatives, such as solubility, melting points, and crystal structures, are crucial for understanding their behavior in different environments and for their application in material science. The crystal structure analysis reveals the molecular conformation and packing in the solid state, influencing the compound's physical properties.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with biological molecules, are essential for the application of hydrazide derivatives in medicinal chemistry. Studies often explore the antimicrobial, antioxidant, and potential antitumor activities of these compounds, as seen in the work by Kaya et al. (2017) and Zaheer et al. (2015) (Kaya et al., 2017), (Zaheer et al., 2015).

Safety and Hazards

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